Cas no 1250089-76-9 ({2-(2-bromocyclopentyl)oxyethoxy}benzene)

• Product Name: {2-(2-bromocyclopentyl)oxyethoxy}benzene
• CAS No: 1250089-76-9
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 5765503
• PubChem ID: 62109579
• Update Time: 2025-10-31

{2-(2-bromocyclopentyl)oxyethoxy}benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1133481
• {2-[(2-bromocyclopentyl)oxy]ethoxy}benzene
• AKOS011389182
• 1250089-76-9
• {2-(2-bromocyclopentyl)oxyethoxy}benzene

• Inchi： 1S/C13H17BrO2/c14-12-7-4-8-13(12)16-10-9-15-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： KBQQWPCFXWSQKS-UHFFFAOYSA-N
• SMILES： BrC1CCCC1OCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {2-(2-bromocyclopentyl)oxyethoxy}benzene

Introduction to {2-(2-bromocyclopentyl)oxyethoxy}benzene (CAS No. 1250089-76-9)

{2-(2-bromocyclopentyl)oxyethoxy}benzene (CAS No. 1250089-76-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential applications. This compound, characterized by its brominated cyclopentyl and ethoxy groups, presents a versatile scaffold for the development of novel therapeutic agents. The presence of the bromine atom in the cyclopentyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of {2-(2-bromocyclopentyl)oxyethoxy}benzene consists of a benzene ring linked to an ethoxy group, which is further connected to a 2-bromocyclopentyl moiety. This arrangement provides a balance of lipophilicity and hydrophilicity, making it an attractive candidate for drug design. The bromine substituent, in particular, serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug discovery. {2-(2-bromocyclopentyl)oxyethoxy}benzene has been explored as a building block for small-molecule inhibitors targeting various biological pathways. Its cyclopentyl group contributes to favorable pharmacokinetic properties, including improved solubility and metabolic stability, which are critical factors in drug development. Moreover, the benzylic position allows for modifications that can fine-tune binding affinity and selectivity.

In the realm of academic research, {2-(2-bromocyclopentyl)oxyethoxy}benzene has been utilized in the synthesis of novel compounds with potential therapeutic effects. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The bromine atom facilitates the introduction of aryl groups through palladium-catalyzed reactions, leading to derivatives with enhanced biological activity. These findings underscore the compound's significance as a pharmacophore in drug design.

The chemical properties of {2-(2-bromocyclopentyl)oxyethoxy}benzene also make it suitable for materials science applications. Its ability to undergo selective functionalization has been leveraged in the development of advanced polymers and coatings. Researchers have explored its incorporation into polymer backbones to create materials with tailored properties, such as increased thermal stability or biodegradability. This versatility highlights the compound's broader utility beyond pharmaceuticals.

From a synthetic chemistry perspective, {2-(2-bromocyclopentyl)oxyethoxy}benzene serves as a valuable intermediate in multi-step syntheses. The presence of both bromine and hydroxyl functionalities allows for sequential modifications, enabling the construction of complex molecules with precision. This has been particularly useful in the development of peptidomimetics and other bioactive molecules where structural complexity is paramount.

Industrial applications of {2-(2-bromocyclopentyl)oxyethoxy}benzene have also been explored. Its role as a precursor in fine chemical synthesis underscores its importance in large-scale production processes. Companies specializing in custom synthesis have incorporated this compound into their portfolios due to its reactivity and ease of handling. This has facilitated the development of novel products for various industries, including pharmaceuticals and agrochemicals.

The environmental impact of using {2-(2-bromocyclopentyl)oxyethoxy}benzene has been carefully evaluated. Studies have shown that when handled properly, it does not pose significant environmental hazards. However, as with any chemical compound, responsible disposal and waste management practices are essential to minimize ecological impact. Researchers continue to investigate sustainable synthetic routes to reduce waste and improve efficiency.

Future research directions for {2-(2-bromocyclopentyl)oxyethoxy}benzene include exploring its potential in drug discovery through high-throughput screening and computational modeling. These approaches can accelerate the identification of new lead compounds and optimize their properties for clinical use. Additionally, advancements in green chemistry may lead to more environmentally friendly synthetic methods, further enhancing the compound's appeal.

In conclusion, {2-(2-bromocyclopentyl)oxyethoxy}benzene (CAS No. 1250089-76-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features and reactivity make it a valuable tool for researchers and chemists alike. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.